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Compound of Interest

Compound Name: 4-BEC Hydrochloride

CAS No.: 135333-26-5

Cat. No.: B593309

Get Quote

Before proceeding, you must verify the exact chemical identity of your substance. The

abbreviation "4-BEC" is frequently confused with "BEC," leading to dangerous mishandling.[1]

Feature
Target Compound: 4-BEC

Hydrochloride

Common Confusion: BEC

Hydrochloride

Full Name
4-Bromoethcathinone

Hydrochloride

S-(2-boronoethyl)-L-cysteine

Hydrochloride

CAS Number 135333-26-5 222638-67-7

Primary Use

Psychoactive Research /

Forensic Standard (Synthetic

Cathinone)

Arginase II Inhibitor (Enzyme

Kinetics)

Regulatory Status

Controlled Substance

(Schedule I/II in many

jurisdictions)

General Research Chemical

Disposal Risk
High (Legal/DEA compliance +

Toxicity)
Standard Chemical Waste
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If you possess the Arginase Inhibitor (BEC HCl), dispose of it as standard solid organic waste

(halogen-free/sulfur-containing) according to your institution's EHS protocols.[1] The following

guide is strictly for 4-BEC (4-Bromoethcathinone), a controlled synthetic stimulant.[1]

4-BEC Hydrochloride Disposal Procedures
Executive Summary & Hazard Profiling
4-BEC Hydrochloride is a para-halogenated cathinone derivative.[1] It acts as a potent

monoamine transporter inhibitor. Disposal requires adherence to dual-compliance protocols:

Chemical Safety (toxic/irritant) and Regulatory Security (controlled substance diversion

prevention).[1]

Physicochemical Hazard Data
Property Data Operational Implication

Molecular Formula C₁₁H₁₄BrNO[1][2] · HCl
Halogenated organic waste

stream.

Physical State White crystalline solid
High dust potential; respiratory

protection required.

Solubility Water, Ethanol, DMSO
Spills can be cleaned with

standard polar solvents.

Toxicity Neurotoxic; Psychostimulant
Zero-exposure mandate. Avoid

inhalation/skin contact.[1]

Stability Stable; Hygroscopic Store desiccated until disposal.

Regulatory Compliance (DEA/EUDA)
Because 4-BEC is a structural analog of Methcathinone and 4-MMC, it is treated as a Schedule

I substance in the US (under the Federal Analogue Act if for human consumption, or specific

scheduling) and is a controlled drug in the EU, UK, and parts of Asia.[1]

Requirement 1: Chain of Custody. You must document the exact mass to be disposed of in

your Controlled Substance usage log.
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Requirement 2: Non-Retrievability. The disposal method must render the substance "non-

retrievable" and "unusable." Simple trash disposal is a federal crime.

Requirement 3: Witnessing. Disposal often requires two authorized witnesses (e.g., EHS

Officer + Lab Manager).

Personal Protective Equipment (PPE)
Treat 4-BEC as a high-potency active pharmaceutical ingredient (HPAPI).[1]

Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder

outside a fume hood.

Dermal: Double nitrile gloves (0.11 mm min thickness).

Ocular: Chemical splash goggles.

Engineering: All transfers must occur inside a Class II Biological Safety Cabinet (BSC) or

Chemical Fume Hood.

Disposal Workflows
Scenario A: Licensed Research Facility (Reverse
Distribution)
Best for: Labs with DEA registrations or expired standards.

Inventory: Weigh the remaining container. Record the mass in the "Disposed/Used" column

of your logbook.

Sealing: Place the original container into a tamper-evident bag.

Transfer: Contact a licensed Reverse Distributor. Do not ship without their specific DEA Form

222 or equivalent authorization.

Documentation: Keep the destruction certificate provided by the distributor for 2-5 years

(depending on local laws).
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Scenario B: On-Site Chemical Destruction (Small Scale
R&D)
Best for: Non-regulated synthesis waste or if Reverse Distribution is unavailable.[1] Verify local

laws first. This method achieves "non-retrievability" via chemical oxidation.[1]

Reagents Required:

Potassium Permanganate (KMnO₄) solution (0.2 M)

Sulfuric Acid (H₂SO₄) (10%)

Activated Carbon[1][3][4]

Protocol:

Dissolution: Dissolve 4-BEC HCl in water (approx. 10 mg/mL).

Oxidation: Slowly add KMnO₄ solution until a purple color persists. The benzylic position and

amine will be oxidized, breaking the cathinone scaffold.

Adsorption: Add activated carbon (1 g per 100 mg substance) to the solution. Stir for 30

minutes.

Solidification: Mix the slurry with a polymer solidifier (e.g., vermiculite or polyacrylate).

Disposal: Label as "Deactivated Halogenated Organic Waste" and route to high-temperature

incineration.

Emergency Spill Response
Immediate Action: Evacuate the immediate area if dust is airborne.

Don PPE: P100 respirator, double gloves, goggles.

Contain: Cover spill with a damp paper towel to prevent dust generation.

Neutralize/Clean:
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Wipe with 10% Bleach (Sodium Hypochlorite) to degrade the organic amine.

Follow with 70% Ethanol to remove residues.

Final wipe with water.[5]

Waste: Place all cleanup materials into a sealed hazardous waste bag. Label "Contaminated

with 4-BEC (Toxic)".[1]

Visual Decision Workflow
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Disposal of 4-BEC HCl

Verify CAS: 135333-26-5
(Not Arginase Inhibitor)

Is it a Controlled Substance
in your jurisdiction?

OPTION A: Reverse Distribution
(Mandatory for DEA Registrants)

Yes (Regulated)

OPTION B: Chemical Destruction
(Small Scale / Non-Regulated)

No (Research Exempt)

Inventory & Seal
(Tamper-Evident Bag) Dissolve in H2O

Contact Licensed
Reverse Distributor

Oxidize with KMnO4
(Break Cathinone Scaffold)

Adsorb on Activated Carbon

Solidify & Incinerate
(Halogenated Waste)

Click to download full resolution via product page

Caption: Decision tree for selecting the compliant disposal pathway based on regulatory status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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